Cas no 1248449-38-8 (1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE)

• Product Name: 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE
• CAS No: 1248449-38-8
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• MDL: MFCD16093657
• CID: 5242180
• Update Time: 2025-06-08

1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinesulfonyl chloride, 1,2-dihydro-1-oxo-
• 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE

• MDL： MFCD16093657
• Inchi： 1S/C9H6ClNO3S/c10-15(13,14)8-5-6-3-1-2-4-7(6)9(12)11-8/h1-5H,(H,11,12)
• InChI Key： DJAFRJYZNJBKLE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C=C(S(Cl)(=O)=O)N1

Additional information on 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE

Introduction to 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE (CAS No: 1248449-38-8)

1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE is a highly versatile and significant compound in the field of pharmaceutical chemistry and organic synthesis. With the CAS number 1248449-38-8, this compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an oxo group and a sulfonyl chloride moiety makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the realm of medicinal chemistry.

The compound belongs to the isoquinoline family, which is well-known for its broad spectrum of biological activities. Isoquinoline derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a sulfonyl chloride group at the 3-position of the 1-oxo-1,2-dihydroisoquinoline scaffold enhances its reactivity, making it an ideal candidate for further functionalization. This reactivity is particularly useful in constructing more complex molecular architectures, which are often required in the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing new synthetic strategies for isoquinoline derivatives due to their therapeutic potential. 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE plays a pivotal role in these synthetic pathways. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, thereby facilitating the creation of structurally diverse libraries of compounds. These libraries are then screened for biological activity, a process that is central to modern drug discovery efforts.

One of the most compelling aspects of 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE is its utility in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of antimicrobial and anti-inflammatory properties. The sulfonyl chloride functionality in this compound provides a direct route to sulfonamides through nucleophilic aromatic substitution reactions. This reaction is highly efficient and yields sulfonamides with excellent regioselectivity, making it a preferred method for synthesizing these important pharmacophores.

The compound's structural features also make it an attractive scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By modifying the structure of 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE, researchers can generate novel kinase inhibitors that target specific disease pathways. Recent studies have shown that isoquinoline derivatives can effectively inhibit certain kinases by binding to their active sites and blocking their catalytic activity.

Another area where 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibiting viral enzymes or replication processes can be an effective strategy for antiviral therapy. The compound's ability to undergo further functionalization allows for the design of molecules that can interfere with viral replication cycles. For instance, derivatives of this compound have been investigated for their potential to inhibit proteases essential for viral maturation and assembly.

The synthesis of 1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE itself is a testament to the advances in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes for this compound compared to traditional methods. This has not only reduced costs but also improved yields, making it more accessible for research and industrial applications. The ability to produce high-purity batches of this compound is crucial for ensuring the reliability and reproducibility of downstream applications.

In conclusion,1-OXO-1,2-DIHYDROISOQUINOLINE-3-SULFONYL CHLORIDE (CAS No: 1248449-38-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.